Gadolinium chloride(GdCl3), hydrate (8CI,9CI)

Specification

• CAS No.: 19423-81-5
• Molecular Formula: Cl3GdH2O
• Molecular Weight: 281.6 g/mol
• IUPAC Name: gadolinium(3+);trichloride;hydrate
• Standard InChI: InChI=1S/3ClH.Gd.H2O/h3*1H;;1H2/q;;;+3;/p-3
• Standard InChI Key: SXVCBXHAHBCOMV-UHFFFAOYSA-K
• SMILES: O.[Cl-].[Cl-].[Cl-].[Gd+3]
• Canonical SMILES: O.[Cl-].[Cl-].[Cl-].[Gd+3]

Introduction

Chemical Identity and Basic Properties

Gadolinium chloride hydrate is a water-soluble, crystalline inorganic compound containing the rare earth metal gadolinium in its trivalent state. The compound exists in various hydrated forms, with the hexahydrate being particularly common in laboratory settings.

Chemical Identification

Gadolinium chloride hydrate is identified through several standard chemical identifiers:

Parameter	Information
CAS Number	19423-81-5 (hydrate) / 13450-84-5 (hexahydrate)
Molecular Formula	Cl₃GdH₂O (hydrate) / GdCl₃·6H₂O (hexahydrate)
Molecular Weight	281.62 g/mol (hydrate) / 371.7 g/mol (hexahydrate)
IUPAC Name	gadolinium(3+);trichloride;hydrate
Alternative Names	Gadolinium(III) chloride hydrate, Gadolinium trichloride hydrate
InChI Key	SXVCBXHAHBCOMV-UHFFFAOYSA-K

The compound is characterized by its chemical structure consisting of a central gadolinium(III) ion coordinated with three chloride ions and water molecules.

Physical Appearance and Properties

Gadolinium chloride hydrate typically appears as:

Property	Description
Physical State	Solid crystalline material
Appearance	White to off-white crystal aggregates
Density	2.42 g/cm³ (hexahydrate)
Solubility	Highly water-soluble
Sensitivity	Hygroscopic (moisture-sensitive)

The hygroscopic nature of this compound requires careful handling and storage in airtight conditions to prevent moisture absorption from the atmosphere.

Structural Characteristics

Crystalline Structure

Gadolinium chloride exists in different hydrated forms, with the hexahydrate (GdCl₃·6H₂O) being commonly encountered in laboratory settings. The anhydrous form (GdCl₃) crystallizes in a hexagonal structure, similar to other rare earth trichlorides.

Electronic Properties

Gadolinium(III) chloride is of special interest in materials science due to its unique electronic configuration. The Gd³⁺ ion possesses seven unpaired electrons in its 4f orbitals, giving it the maximum possible spin multiplicity (S = 7/2) for any element. This results in exceptional magnetic properties that make gadolinium compounds valuable in various applications.

The electronic configuration of the Gd³⁺ ion in gadolinium chloride provides it with unique magnetic properties that are utilized in various scientific applications, particularly in magnetic resonance imaging (MRI) contrast agents.

Synthesis Methods

Several established methods exist for synthesizing gadolinium chloride hydrate, each with specific advantages depending on the starting materials and desired purity level.

Ammonium Chloride Route

One of the most common industrial methods for preparing gadolinium chloride involves the ammonium chloride route. This process occurs in two main steps:

• Formation of pentachloroammoniate complexes:

  • 10 NH₄Cl + Gd₂O₃ → 2 (NH₄)₂[GdCl₅] + 6 NH₃ + 3 H₂O

  • 4 NH₄Cl + 2 GdCl₃·6H₂O → 2 (NH₄)₂[GdCl₅] + 12 H₂O

  • 10 NH₄Cl + 2 Gd → 2 (NH₄)₂[GdCl₅] + 6 NH₃ + 3 H₂

• Thermal decomposition of the pentachloroammoniate:

  • (NH₄)₂[GdCl₅] → GdCl₃ + 2 NH₄Cl

This pyrolytic reaction proceeds through an NH₄[Gd₂Cl₇] intermediate. The ammonium chloride route is preferred industrially due to its cost-effectiveness and scalability.

Direct Reaction with Hydrochloric Acid

Gadolinium chloride can also be synthesized through direct reaction of gadolinium metal with hydrochloric acid at elevated temperatures:

Gd + 3 HCl → GdCl₃ + 3/2 H₂

Alternatively, gadolinium oxide or carbonate can be reacted with concentrated hydrochloric acid to produce the hydrated form:

Gd₂O₃ + 6 HCl → 2 GdCl₃ + 3 H₂O

The hydrated form (typically the hexahydrate) is obtained by evaporating the resulting solution.

Purification Methods

High-purity gadolinium chloride is obtained through various purification techniques, with manufacturers offering different grades:

Purity Grade	TREO Content	Gd₂O₃/TREO Ratio	Key Impurities
3N (99.9%)	44.50%	99.90%	Fe₂O₃: 0.001%, SiO₂: 0.002%
4N (99.99%)	44.50%	99.99%	Fe₂O₃: 0.0008%, SiO₂: 0.001%
5N (99.999%)	44.50%	99.999%	Fe₂O₃: 0.0005%, SiO₂: 0.0005%

Higher purity grades are essential for advanced research applications and specialized industrial uses where trace impurities can significantly impact performance.

Applications

Gadolinium chloride hydrate finds applications across multiple scientific and industrial fields due to its unique properties.

Precursor in Materials Science

The compound serves as an important precursor for synthesizing various gadolinium-containing materials, including:

• Gadolinium-based magnetic materials

• Phosphors and luminescent materials

• Catalysts for organic transformations

• Specialty ceramics and glasses

These applications leverage the unique electronic and magnetic properties of the gadolinium ion.

Research Applications

In research settings, gadolinium chloride hydrate is utilized for:

• Preparation of gadolinium-based contrast agents for magnetic resonance imaging (MRI)

• Neutron capture therapy investigations

• Studies of rare earth coordination chemistry

• Fundamental investigations of magnetic materials

The compound's high water solubility makes it particularly valuable for solution-based synthesis techniques and preparations requiring dissolved gadolinium species.

Industrial Applications

Though primarily used in research and specialty applications, gadolinium chloride also finds use in:

• Specialized glass manufacturing

• Nuclear industry applications

• Electronic component production

• Specialized catalyst systems

The availability of different purity grades allows for selection of appropriate material for specific industrial applications.

Hazard Statement	Code	Description
H315		Causes skin irritation
H319		Causes serious eye irritation
H335		May cause respiratory irritation

The compound is classified with a warning signal under chemical safety regulations.